Cas no 52904-17-3 (Phenol,3-(trifluoromethyl)-, 1-methanesulfonate)

• Product Name: Phenol,3-(trifluoromethyl)-, 1-methanesulfonate
• CAS No: 52904-17-3
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 380170
• PubChem ID: 269610
• Update Time: 2025-04-19

Phenol,3-(trifluoromethyl)-, 1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(trifluoromethyl)-, 1-methanesulfonate
• [3-(trifluoromethyl)phenyl] methanesulfonate
• 3-(trifluoromethyl)phenyl methanesulfonate
• 3-Trifluormethylphenyl-methansulfonat
• AC1L6MTO
• AC1Q6XXX
• AG-K-87818
• AR-1E8072
• CTK4J6711
• NSC110900
• SCHEMBL3128969
• 52904-17-3
• DISXDOUPJHUOMQ-UHFFFAOYSA-N
• NSC-110900
• DTXSID60296689

• Inchi： 1S/C8H7F3O3S/c1-15(12,13)14-7-4-2-3-6(5-7)8(9,10)11/h2-5H,1H3
• InChI Key： DISXDOUPJHUOMQ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 240.00681
• Monoisotopic Mass: 240.006799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.429
• Boiling Point: 290°C at 760 mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.47
• PSA: 43.37
• LogP: 3.12460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes